Cas no 99891-73-3 (Abelioside B)

• Product Name: Abelioside B
• CAS No: 99891-73-3
• MF: C₂₅H₃₆O₁₂
• MW: 528.546149253845
• CID: 1998541
• Update Time: 2025-03-10

Abelioside B Chemical and Physical Properties

Names and Identifiers

• Abelioside B
• 2H-Pyran-5-carboxylic acid, 3-ethenyl-2-(β-D-glucopyranosyloxy)-3,4-dihydro-4-(2-hydroxyethyl)-, (4aR,6S,7R,7aS)-octahydro-7-methyl-3-oxocyclopenta[c]pyran-6-yl ester, (2S,3R,4S)- (9CI)

• Inchi： 1S/C25H36O12/c1-3-13-14(4-5-26)16(23(32)35-17-6-12-7-19(28)33-9-15(12)11(17)2)10-34-24(13)37-25-22(31)21(30)20(29)18(8-27)36-25/h3,10-15,17-18,20-22,24-27,29-31H,1,4-9H2,2H3
• InChI Key： SQGCICPYNODIOK-UHFFFAOYSA-N
• SMILES： CC1C2C(CC(OC2)=O)CC1OC(C1C(CCO)C(C=C)C(OC2C(O)C(O)C(O)C(CO)O2)OC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 37
• XLogP3: 0.00299999999999956

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• Boiling Point: 754.7±60.0 °C(Predicted)
• pka: 12.81±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene glycosides